2-[(3-cyano-2-pyridinyl)thio]-N-(4-fluorophenyl)acetamide

• IUPAC Name: 2-(3-cyanopyridin-2-yl)sulfanyl-N-(4-fluorophenyl)acetamide
• InChI: InChI=1S/C14H10FN3OS/c15-11-3-5-12(6-4-11)18-13(19)9-20-14-10(8-16)2-1-7-17-14/h1-7H,9H2,(H,18,19)
• InChI Key: VEYDJJSXMYQQED-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(N=C1)SCC(=O)NC2=CC=C(C=C2)F)C#N
• Molecular Formula: C14H10FN3OS
• DSSTOX Substance ID: DTXSID601198090
• Molecular Weight: 287.31 g/mol
• CAS RN: 915924-50-4

Description

Synthesis Analysis

Synthesis of structurally similar compounds typically involves the use of primary compounds such as cyano and fluorophenol derivatives. For instance, novel acetamides have been synthesized using 3-fluoro-4-cyanophenol as primary compounds, which is indicative of the methods that might be employed for synthesizing the compound (Yang Man-li, 2008).

Molecular Structure Analysis

The structure of related compounds is usually confirmed through elemental analysis, IR, 1H NMR, indicating that similar analytical techniques would be relevant for "2-[(3-cyano-2-pyridinyl)thio]-N-(4-fluorophenyl)acetamide." Structural elucidation methods such as NMR spectroscopy and X-ray diffraction analysis provide insights into the molecular geometry and electronic structure, critical for understanding the molecule's reactivity and interaction with biological targets (Z. Ping, 2007).

Chemical Reactions and Properties

The reactivity of such compounds typically involves interactions with various chemical reagents leading to the synthesis of heterocyclic derivatives, highlighting the compound's utility in synthesizing a diverse array of products. For example, cyanothioacetamide has been utilized to generate thioxo-dihydropyridines and thienopyridines, showcasing the potential chemical reactions "2-[(3-cyano-2-pyridinyl)thio]-N-(4-fluorophenyl)acetamide" could undergo (M. A. Elneairy et al., 2000).

Physical Properties Analysis

While specific data on "2-[(3-cyano-2-pyridinyl)thio]-N-(4-fluorophenyl)acetamide" is not provided, related compounds' physical properties such as solubility, melting point, and crystalline structure have been extensively studied through methods like X-ray diffraction. These properties are crucial for determining the compound's suitability in various applications, including pharmaceutical formulations (G. Sharma et al., 2018).

Chemical Properties Analysis

The chemical properties of acetamide derivatives, including reactivity patterns and stability, are significant for their applications in chemical synthesis and drug design. For example, modifications of the acetamide group have been explored for enhancing the biological activity and reducing toxicity of certain compounds, indicating a similar potential for modification and application in the compound of interest (Xiao-meng Wang et al., 2015).

Mechanism of Action

Target of Action

It is known that similar pyridine and thienopyridine derivatives have been tested as antimicrobial agents .

Mode of Action

It is synthesized from a precursor, pyridinethione, which is obtained from the reaction of a chalcone with 2-cyanothioacetamide .

Biochemical Pathways

albicans .